Cas no 2228734-56-1 (3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol)

• Product Name: 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol
• CAS No: 2228734-56-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6141762
• PubChem ID: 165977893
• Update Time: 2025-08-03

3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol
• EN300-1763369
• 2228734-56-1
• 3-[1-(aminomethyl)-4-hydroxycyclohexyl]benzene-1,2-diol

• Inchi： 1S/C13H19NO3/c14-8-13(6-4-9(15)5-7-13)10-2-1-3-11(16)12(10)17/h1-3,9,15-17H,4-8,14H2
• InChI Key： BSSPLSLEDHLBHD-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC=C(C=2O)O)(CN)CC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol

Introduction to 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol (CAS No: 2228734-56-1)

3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No) 2228734-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising a benzene ring substituted with both hydroxyl and amino groups, linked to a cyclohexyl moiety, presents a rich scaffold for further chemical manipulation and biological exploration. The presence of both hydroxyl and amine functionalities makes it a versatile precursor for the synthesis of more complex derivatives, potentially useful in drug discovery and medicinal chemistry.

The compound's structural features suggest potential applications in the development of novel therapeutic agents. The cyclohexyl group introduces steric bulk, which can influence the molecule's solubility, metabolic stability, and interaction with biological targets. Meanwhile, the dual presence of hydroxyl and amine groups allows for diverse chemical modifications, including condensation reactions, etherification, or amidation, opening up pathways to create libraries of analogues for pharmacological screening.

In recent years, there has been growing interest in designing molecules that mimic natural products or bioactive scaffolds. The structure of 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol bears resemblance to certain bioisosteres found in biologically active compounds. For instance, the cyclohexyl ring can be seen as a substitute for more rigid aromatic or heteroaromatic systems, potentially altering electronic properties and binding affinities. This structural motif has been explored in various contexts, including enzyme inhibition and receptor binding studies.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The hydroxyl group can participate in hydrogen bonding interactions, crucial for binding to biological targets such as proteins or nucleic acids. Additionally, the amine group serves as a nucleophilic center that can engage in various covalent or non-covalent interactions. These features make it an attractive candidate for designing molecules with specific pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been employed to explore how 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol might interact with target proteins. These simulations have suggested potential applications in modulating enzyme activity or interfering with signaling pathways relevant to diseases such as cancer or inflammatory disorders.

The synthesis of this compound also presents an opportunity for methodological innovation. Given its complex structural features, developing efficient synthetic routes would be a valuable contribution to the field. Modern synthetic strategies often focus on green chemistry principles, aiming to minimize waste and improve atom economy. The preparation of 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol could benefit from catalytic methods or biocatalytic approaches that enhance selectivity and yield.

Furthermore, the compound's potential role in drug discovery aligns with current trends toward personalized medicine and targeted therapies. By leveraging its structural diversity, researchers can generate derivatives tailored to specific patient populations or disease states. This approach holds promise for addressing unmet medical needs and improving treatment outcomes.

The exploration of 3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits. By combining expertise from different fields, researchers can accelerate the discovery and development of novel drugs.

In conclusion,3-1-(aminomethyl)-4-hydroxycyclohexylbenzene-1,2-diol (CAS No: 2228734-56-1) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features offer opportunities for designing innovative therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new synthetic methods and biological activities,this compound is poised to play an important role in advancing drug discovery efforts worldwide.